Cas no 1061273-58-2 (1-(benzo[d][1,3]dioxo-5-yl)-4-(6-hydroxybenzo[d][1,3]dioxol-5-yl)-2,3-dimethylbutan-1-one)

• Product Name: 1-(benzo[d][1,3]dioxo-5-yl)-4-(6-hydroxybenzo[d][1,3]dioxol-5-yl)-2,3-dimethylbutan-1-one
• CAS No: 1061273-58-2
• MF: C₂₀H₂₀O₆
• MW: 356.369206428528
• CID: 2056717
• PubChem ID: 25135943
• Update Time: 2025-04-21

1-(benzo[d][1,3]dioxo-5-yl)-4-(6-hydroxybenzo[d][1,3]dioxol-5-yl)-2,3-dimethylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(benzo[d][1,3]dioxo-5-yl)-4-(6-hydroxybenzo[d][1,3]dioxol-5-yl)-2,3-dimethylbutan-1-one
• saucerneol G
• (+)-Saucerneol G
• 1-(1,3-benzodioxol-5-yl)-4-(6-hydroxy-1,3-benzodioxol-5-yl)-2,3-dimethylbutan-1-one
• 1061273-58-2
• CHEMBL491245

• Inchi： 1S/C20H20O6/c1-11(5-14-7-18-19(8-15(14)21)26-10-25-18)12(2)20(22)13-3-4-16-17(6-13)24-9-23-16/h3-4,6-8,11-12,21H,5,9-10H2,1-2H3
• InChI Key： NZZRRNMWPWPQPA-UHFFFAOYSA-N
• SMILES： CC(C(C(C1C=C2C(OCO2)=CC=1)=O)C)CC1C(O)=CC2=C(OCO2)C=1

Computed Properties

• Exact Mass: 356.12598835Da
• Monoisotopic Mass: 356.12598835Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.682
• Topological Polar Surface Area: 74.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Dibenzylbutane lignans Dibenzylbutane lignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Dibenzylbutane lignans